Cas no 27855-05-6 ((R)-2,3-Dimethylbutyric Acid)

• Product Name: (R)-2,3-Dimethylbutyric Acid
• CAS No: 27855-05-6
• MF: C₆H₁₂O₂
• MW: 116.158282279968
• CID: 53228
• PubChem ID: 16126808
• Update Time: 2025-04-18

(R)-2,3-Dimethylbutyric Acid Chemical and Physical Properties

Names and Identifiers

• (R)-2,3-Dimethylbutanoic acid
• (R)-2,3-Dimethylbutyric Acid
• 2,3-dimethylbutyric acid
• I04-1479
• EN300-2956173
• SCHEMBL5518838
• (R)-(-)-2,3-Dimethylbutanoic acid
• UNII-T1JDQ7R1ZE
• (2R)-2, 3-dimethylbutanoic acid
• starbld0019581
• 27855-05-6
• A852073
• J-502170
• DTXSID10583132
• Q27117930
• 2,3-Dimethylbutanoic acid, (2R)-
• (R)-2,3-Dimethylbutanoicacid
• T1JDQ7R1ZE
• CS-0273260
• AKOS015840291
• (R)-(-)-2,3-Dimethylbutyric acid
• Butanoic acid, 2,3-dimethyl-, (2R)-
• CHEBI:38651
• (2R)-2,3-dimethylbutanoic acid

• Inchi： 1S/C6H12O2/c1-4(2)5(3)6(7)8/h4-5H,1-3H3,(H,7,8)/t5-/m1/s1
• InChI Key： XFOASZQZPWEJAA-RXMQYKEDSA-N
• SMILES： OC([C@H](C)C(C)C)=O

Computed Properties

• Exact Mass: 116.08400
• Monoisotopic Mass: 116.083729621g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 2
• Complexity: 86.5
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• Density: 0.944
• Melting Point: -1.5 °C
• Boiling Point: 191 ºC
• Flash Point: 83 ºC
• Refractive Index: 1.4136
• PSA: 37.30000
• LogP: 1.36310
• Vapor Pressure: 0.2±0.8 mmHg at 25°C

(R)-2,3-Dimethylbutyric Acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Branched fatty acids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Branched fatty acids